Cas no 58608-57-4 (Propanedinitrile, 2,2',2''-(1,2,3-cyclopropanetriylidene)tris-)

• Product Name: Propanedinitrile, 2,2',2''-(1,2,3-cyclopropanetriylidene)tris-
• CAS No: 58608-57-4
• MF: C₁₂N₆
• MW: 228.168600082397
• CID: 341482
• PubChem ID: 15490181
• Update Time: 2025-04-19

Propanedinitrile, 2,2',2''-(1,2,3-cyclopropanetriylidene)tris- Chemical and Physical Properties

Names and Identifiers

• Propanedinitrile, 2,2',2''-(1,2,3-cyclopropanetriylidene)tris-
• 2-[2,3-bis(dicyanomethylidene)cyclopropylidene]propanedinitrile
• 58608-57-4
• 2,2',2''-(Cyclopropane-1,2,3-triylidene)tripropanedinitrile
• 2,2',2''-(Cyclopropane-1,2,3-triylidene)trimalononitrile
• SCHEMBL12112303
• DTXSID60573260

• Inchi： 1S/C12N6/c13-1-7(2-14)10-11(8(3-15)4-16)12(10)9(5-17)6-18
• InChI Key： MMVCMLWPITZPCN-UHFFFAOYSA-N
• SMILES： N#C/C(/C#N)=C1/C(=C(/C#N)\C#N)/C/1=C(/C#N)\C#N

Computed Properties

• Exact Mass: 228.0186
• Monoisotopic Mass: 228.01844403g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 0
• Complexity: 666
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.9
• Topological Polar Surface Area: 143Ų

Experimental Properties

• PSA: 142.74